N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-(3,5-dichlorophenyl)-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C13H11Cl2NO2S2/c1-19-12-2-4-13(5-3-12)20(17,18)16-11-7-9(14)6-10(15)8-11/h2-8,16H,1H3
• InChI Key: NNBSSRFUGZFXEB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H11Cl2NO2S2
• Molecular Weight: 348.3 g/mol

Description

N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide, also known as DCMU, is a herbicide that is widely used in agriculture and forestry. It is a photosynthetic electron transport inhibitor that blocks the flow of electrons from photosystem II to photosystem I in plants, ultimately leading to the disruption of photosynthesis and plant death.

Mechanism of Action

N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide acts as a photosynthetic electron transport inhibitor by blocking the flow of electrons from photosystem II to photosystem I in plants. This disruption ultimately leads to the inhibition of photosynthesis and plant death.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide has been shown to have a number of biochemical and physiological effects on plants. These include the inhibition of photosynthesis, the disruption of chloroplast structure and function, and the induction of oxidative stress. N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide has also been shown to induce changes in gene expression and protein synthesis in plants.

Advantages and Limitations for Lab Experiments

N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide has several advantages as a research tool in the laboratory. It is relatively easy to synthesize and is readily available. It is also highly effective in inhibiting photosynthesis and can be used in a wide range of experimental conditions. However, N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide also has some limitations. It is highly toxic and must be handled with care. It is also not selective in its inhibition of photosynthesis and can affect both target and non-target organisms.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide. One area of interest is the development of new herbicides based on the structure of N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide. Another area of research is the investigation of the effects of N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide on non-photosynthetic organisms, such as bacteria and fungi. Additionally, the use of N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide as a tool for investigating the role of photosynthesis in the global carbon cycle is an area of growing interest.

Synthesis Methods

N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide can be synthesized through a multistep process involving the reaction of 3,5-dichloroaniline with methylthioacetic acid, followed by the reaction of the resulting intermediate with benzenesulfonyl chloride. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide has been widely used as a research tool in the field of plant physiology and biochemistry. It has been used to study the mechanism of photosynthesis and the role of photosystem II in the process. N-(3,5-dichlorophenyl)-4-(methylthio)benzenesulfonamide has also been used to investigate the effects of environmental stress on photosynthetic processes in plants.